3-(1,3-benzothiazol-2-yl)-7-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one

• Molecular Formula: C25H17NO3S
• Molecular Weight: 411.5 g/mol
• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-7-[(E)-3-phenylprop-2-enoxy]chromen-2-one
• InChI: InChI=1S/C25H17NO3S/c27-25-20(24-26-21-10-4-5-11-23(21)30-24)15-18-12-13-19(16-22(18)29-25)28-14-6-9-17-7-2-1-3-8-17/h1-13,15-16H,14H2/b9-6+
• InChI Key: DPNIBHYPAHJSHB-RMKNXTFCSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/COC2=CC3=C(C=C2)C=C(C(=O)O3)C4=NC5=CC=CC=C5S4
• Canonical SMILES: C1=CC=C(C=C1)C=CCOC2=CC3=C(C=C2)C=C(C(=O)O3)C4=NC5=CC=CC=C5S4

Description

3-(1,3-Benzothiazol-2-yl)-7-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one is a complex organic compound that combines the structural features of benzothiazole, chromenone, and a phenylprop-2-en-1-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,3-benzothiazol-2-yl)-7-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one typically involves multi-step organic reactions. One common approach starts with the preparation of the benzothiazole and chromenone intermediates, followed by their coupling through a series of condensation and substitution reactions.

• Preparation of Benzothiazole Intermediate

  Starting Material: 2-aminothiophenol

  Reaction: Cyclization with carbon disulfide and an oxidizing agent to form benzothiazole.

• Preparation of Chromenone Intermediate

  Starting Material: Salicylaldehyde

  Reaction: Condensation with acetic anhydride to form chromenone.

• Coupling Reaction

  Reagents: The benzothiazole and chromenone intermediates are coupled using a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF).

  Conditions: The reaction mixture is heated to promote the formation of the desired product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

• Oxidation

  Reagents: Common oxidizing agents like potassium permanganate or hydrogen peroxide.

  Conditions: Typically carried out in aqueous or organic solvents under controlled temperatures.

  Products: Oxidized derivatives of the chromenone or benzothiazole moieties.

• Reduction

  Reagents: Reducing agents such as sodium borohydride or lithium aluminum hydride.

  Conditions: Conducted in inert atmospheres to prevent unwanted side reactions.

  Products: Reduced forms of the chromenone or benzothiazole rings.

• Substitution

  Reagents: Nucleophiles like amines or thiols.

  Conditions: Often performed in polar solvents with a base to facilitate the substitution.

  Products: Substituted derivatives with modified functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it a versatile intermediate in organic synthesis.

Biology

In biological research, derivatives of this compound have been studied for their potential as enzyme inhibitors, particularly in the context of cancer research. The benzothiazole and chromenone moieties are known to interact with biological targets, making this compound a candidate for drug development.

Medicine

Medicinally, this compound and its derivatives are explored for their anti-inflammatory, antimicrobial, and anticancer properties. The ability to modify its structure allows for the optimization of its pharmacological profile.

Industry

In industry, this compound can be used in the development of new materials with specific optical or electronic properties. Its conjugated system makes it suitable for applications in organic electronics and photonics.

Mechanism of Action

The mechanism by which 3-(1,3-benzothiazol-2-yl)-7-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one exerts its effects involves interactions with various molecular targets. The benzothiazole moiety can bind to metal ions, influencing enzymatic activity, while the chromenone structure can interact with nucleic acids and proteins, affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 3-(1,3-Benzothiazol-2-yl)-2H-chromen-2-one

  • Lacks the phenylprop-2-en-1-yl group, making it less versatile in terms of functionalization.

• 7-{[(2E)-3-Phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one

  • Does not contain the benzothiazole moiety, which limits its biological activity.

• 2-(1,3-Benzothiazol-2-yl)-3-(2H-chromen-3-yl)acrylonitrile

  • Similar structure but with a nitrile group, which can alter its reactivity and applications.

Uniqueness

The uniqueness of 3-(1,3-benzothiazol-2-yl)-7-{[(2E)-3-phenylprop-2-en-1-yl]oxy}-2H-chromen-2-one lies in its combined structural features, which provide a balance of chemical reactivity and biological activity. This makes it a valuable compound for diverse scientific and industrial applications.